Cas no 87880-13-5 (2H-IMIDAZOLE, 2-METHYL-2,4,5-TRIPHENYL-)

• Product Name: 2H-IMIDAZOLE, 2-METHYL-2,4,5-TRIPHENYL-
• CAS No: 87880-13-5
• MF: C₂₂H₁₈N₂
• MW: 310.391725063324
• CID: 3284221
• PubChem ID: 1400915
• Update Time: 2025-07-16

2H-IMIDAZOLE, 2-METHYL-2,4,5-TRIPHENYL- Chemical and Physical Properties

Names and Identifiers

• 2H-IMIDAZOLE, 2-METHYL-2,4,5-TRIPHENYL-
• 2-methyl-2,4,5-triphenylimidazole
• 2-Methyl-2,4,5-triphenyl-2H-imidazole
• AKOS040893252
• 87880-13-5
• STL580089

• Inchi： 1S/C22H18N2/c1-22(19-15-9-4-10-16-19)23-20(17-11-5-2-6-12-17)21(24-22)18-13-7-3-8-14-18/h2-16H,1H3
• InChI Key： IBMLGSWLDWQZND-UHFFFAOYSA-N
• SMILES： C1(C)(C2=CC=CC=C2)N=C(C2=CC=CC=C2)C(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 310.146998583Da
• Monoisotopic Mass: 310.146998583Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 24.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 2H-IMIDAZOLE, 2-METHYL-2,4,5-TRIPHENYL-

Introduction to 2H-IMIDAZOLE, 2-METHYL-2,4,5-TRIPHENYL (CAS No. 87880-13-5)

2H-IMIDAZOLE, 2-METHYL-2,4,5-TRIPHENYL (CAS No. 87880-13-5) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the imidazole family, a class of molecules characterized by a five-membered ring containing two nitrogen atoms. The presence of multiple phenyl groups in its structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 2H-imidazole, 2-methyl-2,4,5-triphenyl, featuring three phenyl rings attached to the imidazole core, offers a rich platform for medicinal chemistry exploration. The electron-rich nature of the imidazole ring, combined with the electron-withdrawing effect of the phenyl groups, creates a delicate balance that can be exploited to modulate biological activity. This compound has been studied for its potential applications in drug discovery, particularly in the design of molecules targeting specific enzymatic or receptor interactions.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for therapeutic purposes. 2H-imidazole, 2-methyl-2,4,5-triphenyl has emerged as a promising candidate due to its ability to engage with biological targets in a highly specific manner. The triphenyl substitution pattern enhances the compound's solubility and bioavailability, critical factors for successful drug candidates. Furthermore, the steric hindrance provided by the phenyl groups can be tailored to optimize binding affinity and selectivity.

One of the most intriguing aspects of this compound is its versatility in derivative synthesis. Researchers have leveraged its core structure to develop libraries of analogs with varying biological activities. For instance, modifications at the 2-position can introduce functional groups that alter the compound's interaction with biological targets. Such modifications have led to the discovery of novel compounds with potential applications in oncology, neurology, and anti-inflammatory therapies.

The pharmaceutical industry has been particularly interested in exploring imidazole derivatives for their broad spectrum of biological activities. Imidazole-based compounds are known for their role as antifungals, antivirals, and anti-inflammatory agents. The introduction of bulky phenyl groups in 2H-imidazole, 2-methyl-2,4,5-triphenyl not only enhances its pharmacokinetic properties but also opens up new avenues for structural optimization.

Recent advances in computational chemistry have enabled more efficient virtual screening and molecular docking studies for this compound. These computational approaches have helped researchers predict binding modes and interactions with potential drug targets with high accuracy. Such methodologies have accelerated the discovery process by allowing rapid evaluation of large chemical libraries.

The synthesis of 2H-imidazole, 2-methyl-2,4,5-triphenyl involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. Key steps include condensation reactions to form the imidazole core followed by selective functionalization at various positions. The introduction of methyl and phenyl groups requires precise control over reaction conditions to ensure high yield and purity.

In addition to its pharmaceutical applications, this compound has shown promise in materials science research. Its rigid structure and aromaticity make it a suitable candidate for designing organic semiconductors and light-emitting materials. The ability to tune electronic properties through structural modifications has opened up new possibilities for developing advanced functional materials.

The environmental impact of synthesizing and using 2H-imidazole, 2-methyl-2,4,5-triphenyl is another area of growing interest. Researchers are exploring green chemistry principles to develop more sustainable synthetic routes that minimize waste and hazardous byproducts. Such efforts align with global initiatives aimed at reducing the environmental footprint of chemical manufacturing processes.

Future research directions for this compound include exploring its role in drug delivery systems and nanotechnology applications. The unique structural features of imidazole derivatives make them attractive candidates for designing targeted drug delivery platforms that enhance therapeutic efficacy while reducing side effects.

In conclusion,2H-imidazole, 2-methyl, triphenyl (CAS No. 87880-13-5) represents a fascinating molecule with diverse applications across pharmaceuticals and materials science. Its complex structure and versatile reactivity continue to inspire innovation in synthetic chemistry and drug discovery.